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Compound of Interest

Compound Name: CB-64D

Cat. No.: B1211454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for handling the chemical

compound CB-64D. Due to the absence of a publicly available, comprehensive Safety Data

Sheet (SDS) for this specific compound, this guidance is based on general laboratory safety

principles for handling novel chemical entities of similar structure. It is imperative that a risk

assessment be conducted by qualified personnel before any handling of CB-64D.

Chemical Identification
Identifier Value

Chemical Name
(+)-1R,5R-(E)-8-Benzylidene-5-(3-

hydroxyphenyl)-2-methylmorphan-7-one

Synonyms CB 64D, CB64D, CHEMBL2008486, 754350

CAS Number 157752-20-0

Molecular Formula C22H23NO2.HCl

Personal Protective Equipment (PPE)
As a precautionary measure, the following personal protective equipment should be considered

the minimum requirement when handling CB-64D.
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PPE Category Recommended Specifications

Hand Protection
Nitrile gloves (ensure compatibility with the

solvent used to dissolve CB-64D).

Eye Protection
Safety glasses with side shields or chemical

splash goggles.

Skin and Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area. If aerosolization is

possible or if handling large quantities, a

properly fitted respirator (e.g., N95 or higher)

may be necessary.

Operational Plan: Handling and Storage
Handling:

Engineering Controls: Handle CB-64D in a chemical fume hood to minimize inhalation

exposure.

Procedural Controls:

Before use, ensure all necessary PPE is donned correctly.

Avoid direct contact with skin and eyes.

Prevent the formation of dusts or aerosols. If working with a solid form, use appropriate

tools to handle the material.

If creating solutions, add the solid to the solvent slowly.

After handling, wash hands thoroughly with soap and water.

Storage:

Store in a tightly sealed, clearly labeled container.
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Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials (strong oxidizing agents should be avoided as a

general precaution).

Disposal Plan
All waste containing CB-64D should be treated as hazardous chemical waste.

Waste Collection: Collect all solid waste and contaminated materials (e.g., gloves, weighing

paper) in a designated, sealed, and labeled hazardous waste container.

Liquid Waste: Collect any solutions of CB-64D in a separate, sealed, and labeled hazardous

waste container.

Disposal: Dispose of all waste in accordance with local, state, and federal regulations.

Consult with your institution's environmental health and safety (EHS) department for specific

disposal procedures.

Emergency Procedures
Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Visualized Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of CB-64D, from

preparation to disposal.
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Disclaimer: This information is provided as a general guide and is not a substitute for a formal

risk assessment. All laboratory personnel must be trained in proper chemical handling

techniques and be familiar with the specific hazards of the materials they are working with.

Always consult with your institution's EHS department for guidance.

To cite this document: BenchChem. [Essential Safety and Handling Guidance for CB-64D].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211454#personal-protective-equipment-for-
handling-cb-64d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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